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Compound of Interest

Compound Name: 264W94

Cat. No.: B1244617 Get Quote

Essential Safety and Handling Guide for 264W94
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of 264W94, a potent ileal bile acid transporter (IBAT) inhibitor. The following

procedures are designed to ensure the safety of laboratory personnel and the integrity of

research activities. As no specific Safety Data Sheet (SDS) is publicly available for 264W94,

this guidance is based on best practices for handling potent pharmaceutical compounds and

information on related thiazepine derivatives and IBAT inhibitors.

Hazard Identification and Risk Assessment
264W94 is a potent, pharmacologically active substance. While specific toxicity data is

unavailable, it should be handled as a potentially hazardous compound. The primary risks are

associated with inhalation, ingestion, and skin contact. Similar IBAT inhibitors have been

associated with hepatotoxicity (liver injury) and bleeding due to fat-soluble vitamin deficiency[1]

[2]. Therefore, it is crucial to minimize all routes of exposure.

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling

264W94.
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Operation Required PPE Specifications

Weighing and Handling of

Powder

- Double Gloves- Lab Coat-

Safety Goggles- Full-face

Respirator with P100/FFP3

filter

- Nitrile or neoprene gloves.-

Disposable, back-closing lab

coat.- Chemical splash

goggles.- Ensure proper fit and

seal of the respirator.

Handling of Solutions
- Gloves- Lab Coat- Safety

Glasses

- Nitrile or neoprene gloves.-

Standard lab coat.- Safety

glasses with side shields.

Cleaning and Decontamination

- Double Gloves- Lab Coat-

Safety Goggles- Respirator (if

aerosols may be generated)

- Nitrile or neoprene gloves.-

Disposable lab coat.- Chemical

splash goggles.- P100/FFP3

filter.

Engineering Controls
To minimize exposure, all handling of powdered 264W94 must be performed in a certified

chemical fume hood or a containment glove box.[3][4][5]

Control Measure Description

Ventilation

Use a chemical fume hood with a face velocity

of 80-120 feet per minute. For highly potent

compounds, a containment glove box provides a

higher level of protection.

Containment

Weighing and handling of the solid compound

should be done on a disposable work surface

within the ventilated enclosure to contain any

spills.

Occupational Exposure Bands (OEB)
In the absence of a specific Occupational Exposure Limit (OEL) for 264W94, a risk-based

approach using Occupational Exposure Bands is recommended. Given its high potency,
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264W94 would likely fall into OEB 4 or 5.

Occupational Exposure

Band (OEB)
Exposure Range (µg/m³) Handling Requirements

OEB 4 >0.1 to <1

- Chemical fume hood or

containment system.- Full

PPE, including respiratory

protection.

OEB 5 <0.1

- Full containment (glove box

or isolator).- Dedicated

facilities and equipment.

Experimental Protocol: Handling of 264W94 in a
Laboratory Setting
This protocol outlines the general steps for the safe handling of 264W94 when preparing a

solution for in vitro or in vivo studies.

Materials:

264W94 powder

Appropriate solvent (e.g., DMSO, ethanol)

Calibrated analytical balance

Spatula

Weighing paper or boat

Volumetric flasks and pipettes

Vortex mixer or sonicator

Personal Protective Equipment (as specified in the PPE table)
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Waste disposal bags and containers

Procedure:

Preparation:

Ensure the chemical fume hood or glove box is clean and operational.

Cover the work surface with absorbent, disposable bench paper.

Don all required PPE.

Weighing:

Carefully transfer the desired amount of 264W94 powder onto a pre-tared weighing paper

or boat using a clean spatula.

Perform this step slowly to avoid creating airborne dust.

Record the exact weight.

Solubilization:

Carefully transfer the weighed powder into a volumetric flask.

Add a small amount of the appropriate solvent to the weighing paper to rinse any residual

powder and transfer it to the flask.

Add the remaining solvent to the desired volume.

Cap the flask and mix using a vortex mixer or sonicator until the compound is fully

dissolved.

Aliquoting and Storage:

Aliquot the solution into appropriately labeled vials.

Store the stock solution and aliquots at the recommended temperature, protected from

light if necessary.
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Decontamination and Cleanup:

Wipe down the spatula, balance, and work surface with a suitable deactivating solution or

70% ethanol.

Dispose of all contaminated disposable items (gloves, bench paper, weighing paper) in a

designated hazardous waste bag.

Disposal Plan
All waste contaminated with 264W94 must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste, including used PPE, weighing paper, and

contaminated labware, in a clearly labeled, sealed hazardous waste bag.

Liquid Waste: Collect all unused solutions and solvent rinses in a designated, sealed, and

clearly labeled hazardous waste container. Do not pour any waste containing 264W94 down

the drain.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety (EHS) office in accordance with local, state, and federal regulations.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill:
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For small spills of powder, carefully cover with a damp paper towel to avoid raising dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Clean the spill area with a suitable decontaminating solution.

Collect all cleanup materials in a sealed hazardous waste container.

Report all spills to the laboratory supervisor and EHS office.

Visualized Workflows
The following diagrams illustrate the key workflows for handling 264W94 safely.

Preparation Handling (in Fume Hood/Glove Box) Cleanup and Disposal

Don PPE Prepare Work Area Weigh Powder Dissolve in Solvent Aliquot Solution Decontaminate Surfaces Dispose of Waste Doff PPE

Click to download full resolution via product page

Caption: Experimental workflow for handling 264W94.
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Caption: Logical flow for emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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